Cas no 351324-52-2 (1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole)

• Product Name: 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole
• CAS No: 351324-52-2
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• MDL: MFCD05860812
• CID: 1476342
• PubChem ID: 1511177
• Update Time: 2025-10-13

1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[4-nitro-2-(trifluoromethyl)phenyl]-
• LS-07781
• 351324-52-2
• AKOS001756054
• 1-[4-nitro-2-(trifluoromethyl)phenyl]imidazole
• STK736173
• MFCD05860812
• 1-[4-nitro-2-(trifluoromethyl)phenyl]-1H-imidazole
• 1-(4-Nitro-2-(trifluoromethyl)phenyl)-1H-imidazole
• SCHEMBL1926341
• ALBB-024133
• 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole

• MDL： MFCD05860812
• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)8-5-7(16(17)18)1-2-9(8)15-4-3-14-6-15/h1-6H
• InChI Key： AMBCTHJMQPHRGP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 257.04128
• Monoisotopic Mass: 257.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 359.6±42.0 °C at 760 mmHg
• Flash Point: 171.3±27.9 °C
• PSA: 60.96
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole

Recent Advances in the Study of 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole (CAS: 351324-52-2)

The compound 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole (CAS: 351324-52-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole, which contribute to its ability to interact with various biological targets. The presence of the nitro and trifluoromethyl groups enhances its reactivity and binding affinity, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The compound's selectivity for COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant development involves the use of 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole as a building block in the synthesis of more complex molecules. A recent patent application (WO2023056789) describes its incorporation into heterocyclic scaffolds designed to target protein kinases involved in cell proliferation. Preliminary in vitro assays have shown promising results, with IC50 values in the low micromolar range for several cancer cell lines.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole. Researchers are actively investigating strategies to improve its solubility and metabolic stability, which are critical for oral bioavailability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of derivatives with enhanced drug-like properties.

In conclusion, 1-4-Nitro-2-(trifluoromethyl)phenyl-1h-imidazole (CAS: 351324-52-2) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural attributes and biological activities make it a valuable tool for drug discovery, particularly in the areas of inflammation and oncology. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.